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Introduction

Glucose transporter 8 (GLUTS8), encoded by the SLC2A8 gene, is a facilitative glucose
transporter involved in insulin-stimulated glucose uptake in specific tissues. Its role in various
physiological and pathological processes, including metabolic regulation and cancer, has made
it an attractive target for therapeutic intervention. SW157765 is a selective inhibitor of GLUTS,
making it a valuable tool for studying the transporter's function and for the development of
novel therapeutics. These application notes provide detailed protocols for measuring the
inhibition of GLUT8 by SW157765 using a cell-based glucose uptake assay.

Quantitative Data Summary

The inhibitory activity of SW157765 on GLUTS8 has been characterized by its half-maximal
inhibitory concentration (IC50) and its binding affinity (Kd).
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Compound Target Assay Type Value Reference
GLUTS8 o o
SW157765 Binding Affinity Kd: 200 nM [1]
(SLC2A8)
[PH]-2-
GLUTS8
SW157765 Deoxyglucose IC50: 1.2 uM
(SLC2A8)
Uptake
[3H]_2_
GLUT2
SW157765 Deoxyglucose IC50: 1.5 uM
(SLC2A2)
Uptake

GLUTS Signaling Pathway

GLUTS8 translocation to the plasma membrane and subsequent glucose uptake can be initiated
by insulin-like growth factor 1 (IGF-1) signaling. This pathway involves the activation of the IGF-
1 receptor (IGF-1R), leading to the recruitment of Insulin Receptor Substrate (IRS) and the
subsequent activation of the PI3K/Akt signaling cascade. Furthermore, GLUTS is implicated in
metabolic and inflammatory signaling, with connections to the Peroxisome Proliferator-
Activated Receptor-gamma (PPARY) and Nuclear Factor kappa-light-chain-enhancer of
activated B cells (NFkB) pathways. PPARy can modulate the expression of genes involved in
glucose metabolism and can also trans-repress NFkB, a key regulator of inflammation.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.probechem.com/target_GlucoseTransporter(GLUT).html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Nucleus

Regdulates Inhibits

Cytosol
\
Gene Expression RS
(Glucose Metabolism)
A
Promotes Activates Activates Binds Trapsports

Plasma Membrane

Activates
\ 4

Akt

Promotes
Translocation

Click to download full resolution via product page
Caption: GLUTS8 signaling cascade.

Experimental Workflow: Glucose Uptake Assay

The following diagram outlines the general workflow for a [3H]-2-deoxyglucose uptake assay to
measure GLUTS inhibition.
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Caption: Workflow for GLUTS8 inhibition assay.
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Experimental Protocols
[*H]-2-Deoxyglucose Uptake Assay for GLUTS8 Inhibition

This protocol describes a method to quantify the inhibitory effect of SW157765 on GLUT8-
mediated glucose uptake using radiolabeled 2-deoxyglucose.

Materials and Reagents:

GLUTS8-expressing cells (e.g., engineered HEK293 cells)

e SW157765

e [3H]-2-Deoxyglucose ([3H]-2-DG)

e Cell culture medium (e.g., DMEM)

o Fetal Bovine Serum (FBS)

o Phosphate-Buffered Saline (PBS)

o Krebs-Ringer-Phosphate-HEPES (KRPH) buffer

e Lysis buffer (e.g., 0.1 M NaOH)

e Scintillation cocktail

o Multi-well cell culture plates (e.g., 24-well)

e Liquid scintillation counter

Protocol:

e Cell Culture and Seeding:

o Culture GLUT8-expressing cells in DMEM supplemented with 10% FBS.

o Seed the cells into 24-well plates at a density that will result in a near-confluent monolayer
on the day of the assay.
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o Incubate at 37°C in a 5% CO2 incubator.

e Serum Starvation:
o Once cells are near-confluent, gently wash the cells twice with PBS.
o Replace the medium with serum-free DMEM and incubate for 4-6 hours.

e |nhibitor Treatment:

[¢]

Prepare serial dilutions of SW157765 in KRPH buffer.

[e]

Aspirate the serum-free medium and wash the cells once with KRPH buffer.

o

Add the SW157765 dilutions (and a vehicle control) to the respective wells.

Pre-incubate for 20-30 minutes at 37°C.

[¢]

e Glucose Uptake:

o Prepare a solution of [3H]-2-DG in KRPH buffer.

o Add the [3H]-2-DG solution to each well to initiate the uptake.

o Incubate for a predetermined optimal time (e.g., 10-15 minutes) at 37°C.
o Stopping the Reaction and Washing:

o To stop the uptake, aspirate the radioactive solution and immediately wash the cells three
times with ice-cold PBS.

e Cell Lysis and Scintillation Counting:
o Lyse the cells by adding 0.1 M NaOH to each well and incubating for at least 30 minutes.
o Transfer the lysate from each well to a scintillation vial.

o Add scintillation cocktail to each vial.
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o Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.
Data Analysis:

o Calculate the percentage of inhibition for each concentration of SW157765 compared to the
vehicle control.

» Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

o Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using
appropriate software (e.g., GraphPad Prism).

Competitive Binding Assay (Alternative Method)

A competitive binding assay can be used to determine the binding affinity (Ki) of SW157765 for
GLUTS. This requires a radiolabeled ligand that binds to the same site as the inhibitor.

Principle:

This assay measures the ability of unlabeled SW157765 to compete with a fixed concentration
of a radiolabeled ligand for binding to GLUT8 expressed in cell membranes.

General Protocol Outline:
e Membrane Preparation:

o Harvest GLUT8-expressing cells and prepare a membrane fraction through
homogenization and centrifugation.

e Binding Reaction:

o Incubate the cell membranes with a fixed concentration of a suitable radiolabeled ligand
and varying concentrations of unlabeled SW157765.

o Allow the reaction to reach equilibrium.

o Separation of Bound and Free Ligand:
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o Rapidly separate the membrane-bound radioligand from the free radioligand, typically by
vacuum filtration through a glass fiber filter.

e Quantification:
o Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis:

» Plot the percentage of specific binding of the radioligand against the logarithm of the
SW157765 concentration.

o Determine the IC50 value from the resulting competition curve.

o Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50/ (1 + [L]/Kd), where [L] is
the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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